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Compound of Interest

Compound Name: Demethylregelin

Cat. No.: B13393733 Get Quote

Disclaimer: As "Demethylregelin" does not correspond to a well-documented chemical entity,

this guidance is based on the prudent handling of a novel or uncharacterized compound with

unknown toxicity and hazard profile. A thorough risk assessment must be conducted by

qualified personnel before any handling. This document serves as a foundational guide and

should be adapted to specific laboratory conditions and institutional policies.

Pre-Handling Hazard Assessment
Before receipt of Demethylregelin, a comprehensive risk assessment is mandatory. Lacking

specific toxicological data, the compound must be treated as potentially highly hazardous. This

includes assuming it may be toxic, irritant, and capable of causing sensitization.[1][2] The

Safety Data Sheet (SDS) for any analogous compounds or precursors should be reviewed to

anticipate potential hazards.[3]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to minimize exposure through all potential routes

(inhalation, dermal, ingestion, ocular).[4][5] The minimum required PPE for handling

Demethylregelin in solid (powder) or solution form is detailed below.

Table 1: PPE Requirements for Handling Demethylregelin
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Protection Type
Solid Compound

(e.g., weighing)

Liquid Form (e.g.,

solutions)

Specifications &

Rationale

Body Protection

Disposable, solid-front

lab coat with tight

cuffs over a primary

lab coat.

Chemical-resistant

apron over a primary

lab coat. Consider a

chemical-resistant suit

for larger quantities.

Provides a barrier

against powders and

splashes. Disposable

layers prevent cross-

contamination.

Hand Protection

Double-gloving: Nitrile

inner gloves with

chemical-resistant

outer gloves (e.g.,

butyl rubber or Silver

Shield).

Double-gloving: Nitrile

inner gloves with

chemical-resistant

outer gloves

appropriate for the

solvent used.

Prevents dermal

absorption. Double-

gloving provides

protection in case the

outer glove is

breached.[6] Gloves

must be inspected

before use and

changed immediately

upon contamination.

[2][7]

Eye & Face Protection

Chemical splash

goggles and a full-

face shield.[8]

Chemical splash

goggles and a full-

face shield.[6][8]

Protects against

airborne particles,

splashes, and

potential reactions.

Safety glasses are

insufficient.[6][8]

Respiratory Protection

NIOSH-approved N95

or higher respirator

within a chemical

fume hood.

Work exclusively

within a certified

chemical fume hood.

A respirator may be

required based on the

volatility of the solvent

and the specifics of

the procedure.

Minimizes inhalation

of fine powders. A

fume hood is the

primary engineering

control for vapors.
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Foot Protection

Closed-toe, non-

perforated, chemical-

resistant shoes. Shoe

covers recommended.

Closed-toe, non-

perforated, chemical-

resistant shoes. Shoe

covers required.

Protects feet from

spills and dropped

items.[7]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the essential steps for safely preparing a stock solution of

Demethylregelin.

Experimental Protocol: Preparation of a 10 mM Stock Solution

Preparation of Work Area:

Designate a specific area within a certified chemical fume hood for all handling activities.

[9]

Cover the work surface with disposable, absorbent, plastic-backed liners.

Assemble all necessary equipment (vials, spatulas, pipettes, solvent, vortex mixer) within

the hood.

Prepare a dedicated waste container for all contaminated disposables inside the hood.

Donning PPE:

Before approaching the designated area, don all PPE as specified in Table 1. Ensure the

outer gloves are compatible with the chosen solvent.

Weighing the Compound:

Perform all weighing activities within the chemical fume hood or a dedicated containment

balance enclosure.

Use anti-static tools and a microbalance to handle the solid compound.
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Carefully measure the required amount of Demethylregelin onto weighing paper or

directly into a tared vial. Avoid creating airborne dust.

Close the primary container immediately after dispensing.

Solubilization:

Add the appropriate volume of solvent to the vial containing the Demethylregelin powder

using a calibrated pipette with a disposable tip.

Securely cap the vial.

Gently swirl or use a vortex mixer at a low setting to fully dissolve the compound.

Labeling and Storage:

Clearly label the stock solution vial with the compound name ("Demethylregelin"),

concentration, solvent, date of preparation, and your initials.[10]

Store the solution under appropriate conditions (e.g., -20°C, protected from light) as

determined by compound stability.

Update the chemical inventory.[10]

Decontamination and Doffing PPE:

Wipe down the work surface and any equipment used with an appropriate deactivating

solution or solvent.

Dispose of all contaminated disposables (gloves, liners, pipette tips) in the designated

hazardous waste container within the hood.

Remove PPE in the reverse order it was donned, avoiding contact with the contaminated

outer surfaces. Dispose of single-use items. Reusable items must be decontaminated.

Wash hands thoroughly with soap and water after exiting the lab.[2][7]

Disposal Plan
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All waste generated from handling Demethylregelin must be treated as hazardous waste.

Table 2: Waste Disposal Plan

Waste Type Disposal Procedure

Solid Waste
Contaminated gloves, weighing paper, liners,

vials, etc.

Collect in a dedicated, clearly labeled, sealed

hazardous waste container within the satellite

accumulation area.[9][11]

Liquid Waste
Unused stock solution, rinsate from cleaning

glassware.

Collect in a sealed, compatible, and clearly

labeled hazardous waste container. Do not mix

with other waste streams unless compatibility is

confirmed.[3][12]

Sharps
Contaminated needles, scalpels, or glass

Pasteur pipettes.

Dispose of immediately into a designated,

puncture-proof sharps container for hazardous

chemical waste.

All waste containers must be labeled "Hazardous Waste," listing "Demethylregelin" and any

solvents used.[9][11] Follow institutional and local regulations for waste pickup and disposal.[9]

[10]

Emergency Procedures
Skin Contact: Immediately remove contaminated clothing and flush the affected area with

copious amounts of water for at least 15 minutes. Seek immediate medical attention.[7][13]

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[1][13]
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Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[13]

Spill: Evacuate the immediate area. If the spill is contained within the fume hood, use a

chemical spill kit to absorb the material. If the spill is outside the hood, evacuate the lab,

close the door, and contact the institutional Environmental Health & Safety (EH&S)

department immediately.

Mandatory Visualization
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1. Prepare Work Area
(Fume Hood, Liners, Waste Bag)

2. Don Full PPE
(Double Gloves, Goggles, Face Shield, Coat)

Enter Lab

3. Weigh Compound
(In Hood, Use Spatula)

Begin Handling

4. Add Solvent & Dissolve
(Pipette, Vortex)

5. Label & Store
(Name, Conc., Date)

6. Decontaminate & Clean
(Wipe Surfaces, Segregate Waste)

End Handling

7. Dispose of Waste
(Sealed Hazardous Waste Bins)

8. Doff PPE & Wash Hands
(Exit Lab)

Final Step

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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